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Compound of Interest

Compound Name:
N'-(2-Fluorophenyl)pyrazine-2-

carbohydrazide

Cat. No.: B12426208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is a potent and specific inhibitor of the

enzyme Ole1p, a delta-9 fatty acid desaturase.[1][2][3] This enzyme is crucial for the

biosynthesis of monounsaturated fatty acids, which are essential components of cell

membranes and play vital roles in various cellular processes. By inhibiting Ole1p, N'-(2-
Fluorophenyl)pyrazine-2-carbohydrazide disrupts fatty acid metabolism, leading to its

notable antifungal activity.[1][2][3] These application notes provide detailed protocols for the

preparation of a stock solution of this compound for use in various research applications.

Chemical and Physical Properties
A summary of the key quantitative data for N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is

presented in the table below for easy reference.
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Property Value Reference

Molecular Formula C₁₁H₉FN₄O [2]

Molecular Weight 232.21 g/mol [2]

Appearance Solid [2]

Solubility
Soluble in DMSO (e.g., 10

mM)
[4]

CAS Number 2881111-79-9 [2][4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[2]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[2]

Mechanism of Action: Inhibition of Fatty Acid
Desaturation
N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide exerts its biological effect by targeting Ole1p,

a key enzyme in the fatty acid biosynthesis pathway. This pathway is responsible for converting

saturated fatty acids into monounsaturated fatty acids. The diagram below illustrates the

inhibitory action of the compound on this pathway.
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Caption: Inhibition of Ole1p by N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide.

Experimental Protocols
Objective: To prepare a 10 mM stock solution of N'-(2-Fluorophenyl)pyrazine-2-
carbohydrazide in Dimethyl Sulfoxide (DMSO).

Materials:

N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide (MW: 232.21 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Optional: Water bath or sonicator

Workflow for Stock Solution Preparation:
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Workflow for Preparing N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide Stock Solution
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1. Calculate Required Mass
(for 10 mM solution)

2. Weigh Compound
(using analytical balance)

3. Add DMSO
(to the appropriate volume)

4. Dissolve Compound
(Vortex, sonicate if needed)

5. Aliquot Solution
(into smaller volumes)

6. Store Aliquots
(-20°C or -80°C)

End
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Caption: Step-by-step workflow for stock solution preparation.

Procedure:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 232.21 g/mol x 1000 mg/g

Mass (mg) = 2.3221 mg

Weigh the compound:

Tare a clean 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 2.32 mg of N'-(2-Fluorophenyl)pyrazine-2-
carbohydrazide into the microcentrifuge tube. Record the exact weight.

Add Solvent:

Based on the actual weight, calculate the precise volume of DMSO needed to achieve a

10 mM concentration.

Volume (mL) = [Mass (mg) / 232.21 ( g/mol )] / 10 (mmol/L)

For example, if you weighed 2.50 mg of the compound, the required DMSO volume would

be:

Volume (mL) = (2.50 mg / 232.21 mg/mmol) / 10 mmol/L = 0.1076 mL or 107.6 µL

Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the compound.

Dissolve the compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles.
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If the compound does not readily dissolve, brief warming in a 37°C water bath or

sonication may be applied. Avoid excessive heat.

Aliquot the solution:

To prevent repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.[2]

Storage:

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Quality Control
Visual Inspection: The final stock solution should be clear and free of any precipitates.

Concentration Verification (Optional): For applications requiring high precision, the

concentration of the stock solution can be verified using UV-Vis spectrophotometry by

determining the absorbance at its λmax, if known.

Purity Check (Optional): The purity of the compound can be assessed using methods such

as High-Performance Liquid Chromatography (HPLC).

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide and

DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety information.

This compound is for research use only and is not intended for human or veterinary use.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.invivochem.com/N-2-Fluorophenyl-pyrazine-2-carbohydrazide-1.html
https://www.invivochem.com/N-2-Fluorophenyl-pyrazine-2-carbohydrazide-1.html
https://www.benchchem.com/product/b12426208?utm_src=pdf-body
https://www.medchemexpress.com/n-2-fluorophenyl-pyrazine-2-carbohydrazide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12426208?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/n-2-fluorophenyl-pyrazine-2-carbohydrazide.html
https://www.invivochem.com/N-2-Fluorophenyl-pyrazine-2-carbohydrazide-1.html
https://www.invivochem.com/N-2-Fluorophenyl-pyrazine-2-carbohydrazide-1.html
https://www.targetmol.com/compound/n'-(2-fluorophenyl)pyrazine-2-carbohydrazide
https://immunomart.org/product/n-2-fluorophenylpyrazine-2-carbohydrazide/
https://www.benchchem.com/product/b12426208#n-2-fluorophenyl-pyrazine-2-carbohydrazide-stock-solution-preparation
https://www.benchchem.com/product/b12426208#n-2-fluorophenyl-pyrazine-2-carbohydrazide-stock-solution-preparation
https://www.benchchem.com/product/b12426208#n-2-fluorophenyl-pyrazine-2-carbohydrazide-stock-solution-preparation
https://www.benchchem.com/product/b12426208#n-2-fluorophenyl-pyrazine-2-carbohydrazide-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12426208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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